Cas no 1219913-26-4 (N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 1219913-26-4
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6540312
• Update Time: 2025-07-22

N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C14H18N4O3/c1-21-6-2-5-18-7-10(13(19)15-9-3-4-9)12-11(8-18)14(20)17-16-12/h7-9H,2-6H2,1H3,(H,15,19)(H,17,20)
• InChI Key： JPHNASBEAHATHE-UHFFFAOYSA-N
• SMILES： C1N(CCCOC)C=C(C(NC2CC2)=O)C2=NNC(=O)C=12

Computed Properties

• Exact Mass: 290.138
• Monoisotopic Mass: 290.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 1219913-26-4)

N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, a compound with the CAS number 1219913-26-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to the pyrazolo[4,3-c]pyridine scaffold, which is well-documented for its role in various pharmacological applications.

The structural framework of N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide incorporates several key functional groups that contribute to its biological profile. The presence of a cyclopropyl group at the N position enhances the molecule's lipophilicity, while the 3-methoxypropyl substituent at the 5-position introduces additional metabolic stability. The 3-oxo moiety at the 3-position of the pyrazolo[4,3-c]pyridine core further influences its reactivity and interaction with biological targets.

Recent research in medicinal chemistry has highlighted the potential of pyrazolo[4,3-c]pyridine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide suggests that it may interact with multiple biological pathways, making it a promising candidate for further investigation.

In particular, the compound's ability to modulate enzyme activity has been a focus of recent studies. The pyrazolo[4,3-c]pyridine core is known to interact with various enzymes involved in metabolic pathways and signal transduction. The cyclopropyl and methoxypropyl groups may influence the compound's binding affinity and selectivity towards these enzymes. Preliminary computational studies have suggested that N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide could bind to targets such as kinases and transcription factors, which are implicated in numerous diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies to ensure regioselectivity and yield optimization. Similarly, the methoxypropyl substitution requires careful consideration to avoid unwanted side reactions. Advances in synthetic chemistry have enabled more efficient and scalable production processes for such complex molecules.

Biological evaluation of N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has revealed intriguing findings. In vitro assays have shown that the compound exhibits significant inhibitory activity against several kinases and transcription factors. These findings are particularly noteworthy given the critical roles that these targets play in diseases such as cancer and inflammatory disorders. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at tested doses.

The development of novel therapeutic agents often involves a multidisciplinary approach that integrates computational modeling, synthetic chemistry, and biological testing. Computational methods have been instrumental in predicting the binding modes of N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide with its target proteins. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The potential therapeutic applications of this compound are vast. Given its inhibitory activity against key enzymes involved in disease pathways, it holds promise for treating conditions such as cancer and inflammation. Furthermore, its unique structural features may make it suitable for developing combination therapies that target multiple disease mechanisms simultaneously.

The future direction of research on N-cyclopropyl-5-(3-methoxypropyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents to improve solubility or bioavailability while maintaining or increasing biological activity. Additionally， exploring new synthetic routes could reduce production costs and improve scalability.

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